Cas no 5872-08-2 (DL-10-CAMPHORSULFONIC ACID)

• Product Name: DL-10-CAMPHORSULFONIC ACID
• CAS No: 5872-08-2
• MF: C₁₀H₁₆O₄S
• MW: 232.29664
• MDL: MFCD00074827
• CID: 46230
• PubChem ID: 18462
• Update Time: 2026-01-30

DL-10-CAMPHORSULFONIC ACID Chemical and Physical Properties

Names and Identifiers

• (7,7-Dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonic acid
• 10-CAMPHORSULFONIC ACID
• (+/-)-CAMPHOR-10-SULFONIC ACID
• CAMPHOR-10-SULFONIC ACID
• (+/-)-CAMPHOR-10-SULFONIC ACID (BETA)
• (+/-)-CAMPHOR-10-SULPHONIC ACID
• D-(+)-10-CAMPHORSULFONIC ACID MONOHYDRATE
• DL-10-CAMPHORSULFONIC ACID
• DL-10-CAMPHORSULFONIC ACID N-HYDRATE
• DL-10-CAMPHORSULPHONIC ACID
• DL-CAMPHOR-10-SULFONIC ACID
• DL-CAMPHORSULFONIC ACID
• DL-OXO-10-BORNANESULFONIC ACID
• 7-dimethyl-2-oxo-(+/-)-bicyclo[2.2.1]heptane-1-methanesulfonicaci
• DL-6-oxobornane-10-sulphonic acid
• D,L-Camphor sulphonic acid
• Bicyclo2.2.1heptane-1-methanesulfonic acid, 7,7-dimethyl-2-oxo-
• (n)-camphor-10-sulfonic acid
• Campho 10 Sulphonic Acid
• (+/-)-10-Camphorsulfonic Acid
• (±)-Camphor-10-sulfonic acid
• (1S)-(+)-10-Camphorsulfonic acid
• (7,7-Dimethyl-2-oxobicyclo[2.2.1]-heptan-1-yl)methanesulfonic acid
• D-(+)-10-Camphorsulfonic acid
• (±)-10-CaMphorsulfonic acid
• (±)-CSA
• CSA
• DL-Camphor sulfonic acid
• {7,7-dimethyl-2-oxobicyclo2.2.1heptan-1-yl}methanesulfonic acid
• :DL-10-CAMPHORSULFONIC ACID
• Voriconazole impurity E
• Voriconazole impurity D
• Camphorsulfonic Acid

• MDL： MFCD00074827
• Inchi： 1S/C10H16O4S/c1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14/h7H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key： MIOPJNTWMNEORI-GMSGAONNSA-N
• SMILES： CC1(C)C2CCC1(CS(O)(=O)=O)C(=O)C2
• BRN： 3205973

Computed Properties

• Exact Mass: 232.07700
• Monoisotopic Mass: 232.07693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 71.4

Experimental Properties

• Color/Form: White crystals
• Density: 1.2981 (rough estimate)
• Melting Point: 203-206 °C (dec.) (lit.)
• Boiling Point: 344.46°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5400 (estimate)
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents. Combustible.
• PSA: 79.82000
• LogP: 2.35040
• Solubility: Soluble in water and many organic solvents.
• Sensitiveness: Hygroscopic

DL-10-CAMPHORSULFONIC ACID Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-10
• RTECS：DT5077100
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Material Chemicals High Polymer Materials

Additional information on DL-10-CAMPHORSULFONIC ACID

Introduction to DL-10-CAMPHORSULFONIC ACID (CAS No. 5872-08-2)

DL-10-CAMPHORSULFONIC ACID, with the chemical compound identifier CAS No. 5872-08-2, is a sulfonated derivative of camphor that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, has found applications in various scientific and industrial domains. The sulfonate group attached to the camphor backbone imparts distinct solubility and reactivity features, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The molecular structure of DL-10-CAMPHORSULFONIC ACID consists of a camphor ring substituted with a sulfonic acid group at the 10-position. This substitution enhances the compound's ability to interact with biological molecules, thereby facilitating its use in medicinal chemistry. The presence of the sulfonate moiety also contributes to its water solubility, which is a critical factor in pharmaceutical formulations designed for oral or injectable administration.

Recent studies have highlighted the therapeutic potential of DL-10-CAMPHORSULFONIC ACID in the treatment of various inflammatory and neurological disorders. Research indicates that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting the activity of key inflammatory enzymes. Additionally, preclinical trials have suggested that DL-10-CAMPHORSULFONIC ACID may have neuroprotective effects, making it a promising candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of synthetic chemistry, DL-10-CAMPHORSULFONIC ACID serves as a versatile building block for the synthesis of more complex molecules. Its sulfonate group can undergo various chemical transformations, including esterification, amidation, and coupling reactions, enabling the creation of novel derivatives with tailored biological activities. These derivatives are being explored for their potential applications in drug discovery and material science.

The pharmacokinetic profile of DL-10-CAMPHORSULFONIC ACID has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that this compound exhibits moderate bioavailability when administered orally and has a relatively short half-life. These findings are crucial for optimizing dosing regimens and minimizing potential side effects. Furthermore, research into its metabolic pathways has provided insights into how the body processes this compound, which can inform future drug design strategies.

Industrial applications of DL-10-CAMPHORSULFONIC ACID are also emerging, particularly in the field of biocatalysis and green chemistry. The compound's ability to act as a catalyst or co-catalyst in enzymatic reactions has opened new avenues for sustainable chemical synthesis. Additionally, its use as an additive in formulations aimed at improving solubility and stability has been explored in various industries.

The regulatory landscape for DL-10-CAMPHORSULFONIC ACID is another area of interest. As this compound gains prominence in pharmaceutical research, regulatory agencies are closely monitoring its safety and efficacy. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential to ensure that products containing this compound meet high standards of quality and safety.

Future directions in the study of DL-10-CAMPHORSULFONIC ACID include exploring its potential role in personalized medicine. By understanding how individual genetic profiles influence responses to this compound, researchers can develop more targeted therapeutic strategies. Additionally, advancements in computational chemistry and molecular modeling are expected to enhance our understanding of its interactions with biological targets.

In conclusion, DL-10-CAMPHORSULFONIC ACID (CAS No. 5872-08-2) is a multifaceted compound with significant potential in pharmaceuticals, synthetic chemistry, and industrial applications. Its unique structural features and biological activities make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As scientific understanding continues to evolve, the applications of this compound are likely to expand further, reinforcing its importance in modern science and industry.